(2S)-2-[Bis(3,5-dimethylphenyl)-methoxymethyl]pyrrolidine;hydrochloride

• IUPAC Name: (2S)-2-[bis(3,5-dimethylphenyl)-methoxymethyl]pyrrolidine;hydrochloride
• InChI: InChI=1S/C22H29NO.ClH/c1-15-9-16(2)12-19(11-15)22(24-5,21-7-6-8-23-21)20-13-17(3)10-18(4)14-20;/h9-14,21,23H,6-8H2,1-5H3;1H/t21-;/m0./s1
• InChI Key: UEYMCOSCYCPLIC-BOXHHOBZSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(C2CCCN2)(C3=CC(=CC(=C3)C)C)OC)C.Cl
• Isomeric SMILES: CC1=CC(=CC(=C1)C([C@@H]2CCCN2)(C3=CC(=CC(=C3)C)C)OC)C.Cl
• Molecular Formula: C22H30ClNO
• DSSTOX Substance ID: DTXSID30746262
• Molecular Weight: 359.9 g/mol
• CAS RN: 948595-07-1

Description

The compound is a pyrrolidine derivative. Pyrrolidine is a five-membered ring with one nitrogen atom and four carbon atoms. The “2S” indicates that the compound is a chiral molecule and the configuration at the 2nd carbon is “S”. The “Bis(3,5-dimethylphenyl)-methoxymethyl” group attached to the pyrrolidine ring suggests the presence of two 3,5-dimethylphenyl groups attached to a methoxymethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be expected to feature a pyrrolidine ring, with the bis(3,5-dimethylphenyl)-methoxymethyl group attached at the 2nd carbon. The exact 3D structure would depend on the stereochemistry at this chiral center.

Chemical Reactions Analysis

As a pyrrolidine derivative, this compound might undergo reactions typical of amines, such as acid-base reactions. The presence of the bis(3,5-dimethylphenyl)-methoxymethyl group could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and stereochemistry would influence properties like solubility, melting point, boiling point, and stability.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of enantiomeric pairs and derivatives of pyrrolidines, including compounds structurally related to (2S)-2-[Bis(3,5-dimethylphenyl)-methoxymethyl]pyrrolidine;hydrochloride, have been a focus of scientific research. For example, enantiomeric pairs of 2,5-disubstituted pyrrolidines of C2-symmetry were synthesized using (-)-1-phenylethylamine as a chiral auxiliary, showcasing a method for preparing optically active pyrrolidines through stereoselective processes (Yamamoto et al., 1993).

Application in Organic Synthesis

Research has also explored the use of related compounds as intermediates or catalysts in organic synthesis. For instance, trans-2,5-bis(methoxymethyl)- and trans-2,5-bis(methoxymethoxymethyl)pyrrolidines have been utilized as chiral auxiliaries for the asymmetric alkylation of carboxamide enolates, demonstrating their utility in achieving high stereoselectivity and good chemical yields in the synthesis of complex organic molecules (Kawanami et al., 1984).

Polymerization and Material Science

Pyrrolidine derivatives have also found applications in polymerization and material science. For example, the synthesis of conducting polymers from low oxidation potential monomers based on pyrrole, including derivatized bis(pyrrol-2-yl) arylenes, demonstrates the potential of these compounds in creating electrically conductive materials with stable properties (Sotzing et al., 1996).

Luminescent Properties and Coordination Chemistry

The study of luminescent properties and the formation of coordination complexes with metals is another area where pyrrolidine derivatives, including those similar to (2S)-2-[Bis(3,5-dimethylphenyl)-methoxymethyl]pyrrolidine;hydrochloride, have been applied. Research on [Bis(iminoalkyl)pyridine]cadmium(II) complexes, for instance, reveals insights into their structure and luminescence, indicating potential applications in materials science and as luminescent probes (Fan et al., 2004).

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information for this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of new pyrrolidine derivatives is an active area of research in medicinal chemistry, due to the wide range of biological activities exhibited by these compounds. Future research could involve studying the biological activity of this compound, optimizing its structure for improved activity or selectivity, or investigating its mechanism of action.